Cas no 2549038-50-6 (5-(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-carbonyl)piperidin-2-one)

• Product Name: 5-(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-carbonyl)piperidin-2-one
• CAS No: 2549038-50-6
• MF: C₁₉H₂₆N₄O₃
• MW: 358.434744358063
• CID: 5314909
• PubChem ID: 154830643
• Update Time: 2025-10-28

5-(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-carbonyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-[[Hexahydro-3a-[[(5-methyl-2-pyrimidinyl)oxy]methyl]cyclopenta[c]pyrrol-2(1H)-yl]carbonyl]-2-piperidinone
• 2549038-50-6
• F6787-1170
• AKOS040729396
• 5-(3a-{[(5-methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-carbonyl)piperidin-2-one
• 5-(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-carbonyl)piperidin-2-one

• Inchi： 1S/C19H26N4O3/c1-13-7-21-18(22-8-13)26-12-19-6-2-3-15(19)10-23(11-19)17(25)14-4-5-16(24)20-9-14/h7-8,14-15H,2-6,9-12H2,1H3,(H,20,24)
• InChI Key： BIFKYSGTRKHFAE-UHFFFAOYSA-N
• SMILES： O(C1N=CC(C)=CN=1)CC12CN(C(C3CNC(CC3)=O)=O)CC1CCC2

Computed Properties

• Exact Mass: 358.20049070g/mol
• Monoisotopic Mass: 358.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.4Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.93±0.40(Predicted)

Additional information on 5-(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-carbonyl)piperidin-2-one

Introduction to 5-(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-carbonyl)piperidin-2-one (CAS No. 2549038-50-6)

5-(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-carbonyl)piperidin-2-one, with the CAS number 2549038-50-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a piperidinone core, an octahydrocyclopenta[c]pyrrole moiety, and a 5-methylpyrimidine substituent. These structural elements contribute to its biological activity and make it a promising candidate for various pharmacological studies.

The chemical structure of 5-(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-carbonyl)piperidin-2-one is intricate and well-defined. The piperidinone core provides a stable and flexible backbone, while the octahydrocyclopenta[c]pyrrole moiety adds complexity and potential for interactions with biological targets. The 5-methylpyrimidine substituent, known for its involvement in nucleic acid metabolism, further enhances the compound's biological relevance. These structural features collectively contribute to the compound's unique pharmacological profile.

Recent research studies have explored the potential of 5-(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-carbonyl)piperidin-2-one in various therapeutic areas. One notable area of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary in vivo studies have demonstrated its efficacy in reducing inflammation in animal models of arthritis.

Beyond its anti-inflammatory effects, 5-(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-carbonyl)piperidin-2-one has also been investigated for its antiproliferative properties. Studies have shown that it can selectively inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 5-(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-carbonyl)piperidin-2-one have also been studied to assess its suitability as a therapeutic agent. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further development. However, ongoing research is focused on optimizing these properties to enhance its therapeutic index and reduce potential side effects.

In terms of clinical applications, 5-(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-carbonyl)piperidin-2-one holds promise for treating a range of conditions, including inflammatory diseases and certain types of cancer. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Early results from phase I trials have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects reported.

The mechanism of action of 5-(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-carbonyl)piperidin-2-one is multifaceted. It appears to exert its effects through multiple pathways, including the inhibition of pro-inflammatory cytokine production, modulation of cell signaling pathways, and interference with cellular processes involved in cancer cell proliferation. Understanding these mechanisms is crucial for optimizing its therapeutic use and developing effective treatment strategies.

In conclusion, 5-(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-carbonyl)piperidin-2-one (CAS No. 2549038-50-6) is a promising compound with significant potential in the fields of medicinal chemistry and pharmacology. Its unique structural features and multifaceted biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its therapeutic applications and pave the way for new treatments for inflammatory diseases and cancer.